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(1,2-Methanofullerene c60)-61-carboxylic acid ethyl ester (1,2-Methanofullerene c60)-61-carboxylic acid ethyl ester
Brand Name: Vulcanchem
CAS No.: 150493-27-9
VCID: VC21121876
InChI: InChI=1S/C64H6O2/c1-2-66-62(65)61-63-57-49-41-31-21-13-5-3-4-7-11-9(5)17-25-19(11)29-23-15(7)16-8(4)12-10-6(3)14(13)22-28-18(10)26-20(12)30-24(16)34-33(23)43-37(29)47-39(25)45(35(41)27(17)21)53(57)55(47)59-51(43)52-44(34)38(30)48-40(26)46-36(28)42(32(22)31)50(49)58(63)54(46)56(48)60(52)64(59,61)63/h61H,2H2,1H3
SMILES: CCOC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239
Molecular Formula: C64H6O2
Molecular Weight: 806.7 g/mol

(1,2-Methanofullerene c60)-61-carboxylic acid ethyl ester

CAS No.: 150493-27-9

Cat. No.: VC21121876

Molecular Formula: C64H6O2

Molecular Weight: 806.7 g/mol

* For research use only. Not for human or veterinary use.

(1,2-Methanofullerene c60)-61-carboxylic acid ethyl ester - 150493-27-9

Specification

CAS No. 150493-27-9
Molecular Formula C64H6O2
Molecular Weight 806.7 g/mol
Standard InChI InChI=1S/C64H6O2/c1-2-66-62(65)61-63-57-49-41-31-21-13-5-3-4-7-11-9(5)17-25-19(11)29-23-15(7)16-8(4)12-10-6(3)14(13)22-28-18(10)26-20(12)30-24(16)34-33(23)43-37(29)47-39(25)45(35(41)27(17)21)53(57)55(47)59-51(43)52-44(34)38(30)48-40(26)46-36(28)42(32(22)31)50(49)58(63)54(46)56(48)60(52)64(59,61)63/h61H,2H2,1H3
Standard InChI Key CSRXALCPKNCXFL-UHFFFAOYSA-N
SMILES CCOC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239
Canonical SMILES CCOC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239

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